Allyl hexanoate
Allyl hexanoate
2-Propenyl hexanoate, also known as allyl caproate or allocopen, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Propenyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Propenyl hexanoate has been primarily detected in urine. Within the cell, 2-propenyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Propenyl hexanoate is a sweet, arrack, and cognac tasting compound that can be found in fruits, mushrooms, and potato. This makes 2-propenyl hexanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
123-68-2
VCID:
VC0093112
InChI:
InChI=1S/C9H16O2/c1-3-5-6-7-9(10)11-8-4-2/h4H,2-3,5-8H2,1H3
SMILES:
CCCCCC(=O)OCC=C
Molecular Formula:
C9H16O2
Molecular Weight:
156.22 g/mol
Allyl hexanoate
CAS No.: 123-68-2
Main Products
VCID: VC0093112
Molecular Formula: C9H16O2
Molecular Weight: 156.22 g/mol
| CAS No. | 123-68-2 |
|---|---|
| Product Name | Allyl hexanoate |
| Molecular Formula | C9H16O2 |
| Molecular Weight | 156.22 g/mol |
| IUPAC Name | prop-2-enyl hexanoate |
| Standard InChI | InChI=1S/C9H16O2/c1-3-5-6-7-9(10)11-8-4-2/h4H,2-3,5-8H2,1H3 |
| Standard InChIKey | RCSBILYQLVXLJG-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCC=C |
| Canonical SMILES | CCCCCC(=O)OCC=C |
| Boiling Point | 186.0 °C |
| Density | d204 0.89 0.884-0.890 |
| Physical Description | Liquid Colourless to light yellow stable mobile liquid with fatty-fruity pineapple odou |
| Description | 2-Propenyl hexanoate, also known as allyl caproate or allocopen, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Propenyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Propenyl hexanoate has been primarily detected in urine. Within the cell, 2-propenyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Propenyl hexanoate is a sweet, arrack, and cognac tasting compound that can be found in fruits, mushrooms, and potato. This makes 2-propenyl hexanoate a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble in water and in propylene glycol, soluble in ethanol, fixed and organic oils, and soluble in organic solvents 1ml in 6ml 70% ethanol (in ethanol) |
| Synonyms | allyl caproate |
| PubChem Compound | 31266 |
| Last Modified | Nov 11 2021 |
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